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Compound of Interest

Compound Name: Cholesteryl laurate

Cat. No.: B1294587 Get Quote

An In-Depth Technical Guide to Cholesteryl Laurate

Introduction
Cholesteryl laurate, also known as cholesteryl dodecanoate, is a cholesteryl ester derived

from the condensation of cholesterol and lauric acid.[1][2] As a member of the sterol lipid class,

it plays a significant role in various biological and industrial applications.[3] Biologically,

cholesteryl esters are the primary form for cholesterol storage and transport within the body.[4]

[5] Technologically, cholesteryl laurate is notable for its liquid crystalline properties, making it

a subject of interest in materials science.[6][7][8] This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and applications, with a focus on its

relevance to researchers in chemistry and drug development.

Chemical Structure and Identifiers
Cholesteryl laurate consists of a rigid steroid nucleus derived from cholesterol, attached to a

flexible twelve-carbon acyl chain from lauric acid via an ester linkage.[9] This amphipathic

structure, with a polar ester group and a large nonpolar hydrocarbon body, dictates its physical

and chemical behavior.

Chemical Identifiers
The following table summarizes the key chemical identifiers for cholesteryl laurate.
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Identifier Value Reference

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-10,13-dimethyl-17-[(2R)-6-

methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

dodecanoate

[1]

CAS Number 1908-11-8 [1][2][3]

Molecular Formula C₃₉H₆₈O₂ [1][2][10]

SMILES

CCCCCCCCCCCC(=O)O[C@

H]1CC[C@@]2([C@H]3CC[C

@]4(--INVALID-LINK--

CC[C@@H]4--INVALID-LINK--

CCCC(C)C)C)C

[1]

InChIKey
RMLFYKFCGMSLTB-

ZBDFTZOCSA-N
[1][2]

Synonyms

Cholesteryl dodecanoate,

Cholesterol laurate, 5-

Cholesten-3β-ol laurate

[1][2][3]

Physicochemical Properties
The physical properties of cholesteryl laurate are crucial for its application in materials

science and as an excipient in pharmaceutical formulations.

Properties Data
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Property Value Reference

Molecular Weight 568.96 g/mol [2][3][10]

Monoisotopic Mass 568.52193141 Da [1]

Appearance Solid [2][3]

Melting Point 91-92 °C [3]

Topological Polar Surface Area 26.3 Å² [1][3]

Purity
>97.0% to >99%

(Commercially available)
[2][7]

Storage Conditions -20°C or Freezer [2][3]

Synthesis and Characterization
The synthesis of cholesteryl laurate is typically achieved through esterification. While

biological synthesis involves enzymes like acyl-CoA:cholesterol acyltransferase (ACAT)[5],

chemical synthesis provides a more direct route for research and industrial production.

General Synthesis Protocol
A common laboratory method involves the reaction of cholesterol with an activated form of

lauric acid, such as dodecanoyl chloride (lauryl chloride).

Reactant Preparation: Dissolve cholesterol in a suitable anhydrous solvent (e.g.,

tetrahydrofuran, dichloromethane) in a reaction flask.

Base Addition: Add a base (e.g., triethylamine, pyridine) to act as a proton scavenger.

Acylation: Slowly add dodecanoyl chloride dropwise to the solution while stirring, typically at

reflux or a controlled temperature.[11]

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture and perform a liquid-liquid extraction

to remove impurities and the base.
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Purification: The crude product is purified, often by recrystallization from a solvent like

ethanol or acetone, to yield the final solid product.

A recently developed alternative involves a palladium-catalyzed cross-coupling reaction

between cholesterol and aroyl chlorides under microwave irradiation, which can produce good

to high yields.[12]

Reactants
(Cholesterol, Dodecanoyl Chloride)

Esterification Reaction
(Solvent, Base, Heat)

Combine Extraction & WashingQuench RecrystallizationIsolate Crude Pure Cholesteryl LaurateIsolate Pure
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General workflow for the chemical synthesis of cholesteryl laurate.

Characterization Methods
The structure and purity of synthesized cholesteryl laurate are confirmed using various

analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the characteristic chemical shifts of the steroid nucleus and

the lauryl acyl chain.[1]

Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-

MS) are employed to determine the molecular weight and fragmentation pattern, confirming

the compound's identity.[1]

X-Ray Diffraction (XRD): XRD analysis is used to study the crystal structure and packing of

cholesteryl laurate in its solid state, which is particularly relevant for understanding its

polymorphic and liquid crystalline behaviors.[13]

Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal properties,

such as melting point and phase transition temperatures, which are critical for its application

in liquid crystals.[4]
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Experimental workflow for the characterization of cholesteryl laurate.

Applications in Research and Development
Liquid Crystals
Cholesteryl laurate is a well-known thermotropic liquid crystal, exhibiting a cholesteric (or

chiral nematic) phase between its crystalline solid and isotropic liquid states.[4] In this phase,

the elongated molecules arrange in layers with a helical twist. The pitch of this helix is sensitive

to temperature, which can cause the material to selectively reflect different wavelengths of light,
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resulting in vibrant color changes. This property is exploited in applications such as

temperature sensors and mood rings.

Drug Delivery Systems
The unique properties of cholesterol and its esters make them attractive components for

advanced drug delivery systems (DDS).[14][15]

Liposomes and Nanoparticles: Cholesterol is a critical excipient in liposomal and lipid

nanoparticle (LNP) formulations, where it modulates membrane fluidity, stability, and

permeability.[15][16] Cholesteryl esters like cholesteryl laurate can be incorporated into

these systems to enhance the encapsulation of hydrophobic drugs and improve carrier

stability.[14]

Enhanced Cellular Uptake: The cholesterol moiety can act as a cell-penetrating agent by

interacting with and inserting into cell membranes, potentially leading to higher cellular

uptake of the encapsulated drug.[11][14]

Prodrugs and Conjugates: By covalently linking a drug to cholesterol or its esters, a prodrug

is formed. This strategy can improve the drug's pharmacokinetic profile, protect it from

degradation, and facilitate targeted delivery, as some tissues (like ovarian tumors) show

higher uptake of cholesterol-based molecules.[15]

Biological Role and Pathways
In biological systems, cholesterol is rarely stored in its free form. Instead, it is esterified with a

fatty acid to form a cholesteryl ester, a more hydrophobic molecule that can be packed into lipid

droplets within cells or into the core of lipoproteins for transport in the bloodstream.[5]

The primary enzyme responsible for this conversion inside cells is Acyl-CoA:cholesterol

acyltransferase (ACAT).[5] The resulting cholesteryl esters are a key part of cellular

homeostasis, regulating membrane fluidity and serving as a reservoir for cholesterol, which is a

precursor for steroid hormones and bile acids.[5][17] Dysregulation of cholesteryl ester

metabolism is linked to several diseases, including atherosclerosis.[5]
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Simplified role of cholesteryl ester formation in cellular cholesterol metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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